1-(Pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride

• IUPAC Name: 1-pyrrolidin-1-ylcyclobutane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H15NO2.ClH/c11-8(12)9(4-3-5-9)10-6-1-2-7-10;/h1-7H2,(H,11,12);1H
• InChI Key: BIOXNULAVWSTAF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2(CCC2)C(=O)O.Cl
• Molecular Formula: C9H16ClNO2
• Molecular Weight: 205.68 g/mol
• CAS No.: 2060033-65-8

Description

1-(Pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride is a chemical compound with the molecular formula C9H16ClNO2 and a molecular weight of 205.68 g/mol . This compound is characterized by the presence of a pyrrolidine ring attached to a cyclobutane ring, which is further connected to a carboxylic acid group. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in scientific research and industry.

Scientific Research Applications

1-(Pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is employed in the study of biological pathways and mechanisms, particularly in the context of enzyme interactions and protein binding.

Medicine: It has potential therapeutic applications, including the development of new drugs and treatments for various diseases.

Industry: The compound is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Preparation Methods

The synthesis of 1-(Pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride involves several steps:

Synthetic Routes:

Reaction Conditions: The reactions are usually carried out under controlled temperatures and pressures to ensure high yield and purity.

Industrial Production Methods: On an industrial scale, the production involves large-scale reactors and continuous flow processes to maintain consistency and efficiency.

Chemical Reactions Analysis

1-(Pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride undergoes various chemical reactions:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes, depending on the oxidizing agent used.

Reduction: Reduction reactions typically yield alcohols or amines, with common reducing agents including lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: The compound can undergo nucleophilic substitution reactions, where the pyrrolidine or carboxylic acid groups are replaced by other functional groups.

Common Reagents and Conditions: Reagents such as halogens, acids, and bases are frequently used in these reactions.

Major Products: The major products formed include various substituted derivatives, which can be further utilized in different applications.

Mechanism of Action

The mechanism of action of 1-(Pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride involves its interaction with specific molecular targets:

Molecular Targets: The compound binds to enzymes and receptors, modulating their activity and influencing various biochemical pathways.

Pathways Involved: It affects pathways related to cell signaling, metabolism, and gene expression, leading to diverse biological effects.

Comparison with Similar Compounds

1-(Pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride can be compared with other similar compounds:

Similar Compounds: Compounds such as pyrrolidine derivatives, cyclobutane carboxylic acids, and other heterocyclic compounds share structural similarities.

Uniqueness: The unique combination of the pyrrolidine and cyclobutane rings, along with the carboxylic acid group, gives this compound distinct chemical and biological properties.